Cas no 1261931-15-0 (2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid)

• Product Name: 2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid
• CAS No: 1261931-15-0
• MF: C₁₄H₁₀FNO₄
• MW: 275.231907367706
• CID: 2764265
• PubChem ID: 53224174
• Update Time: 2025-04-21

2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID60688146
• 2-(4-FLUORO-3-METHOXYCARBONYLPHENYL)ISONICOTINIC ACID
• 1261931-15-0
• 2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95%
• 2-[4-Fluoro-3-(methoxycarbonyl)phenyl]pyridine-4-carboxylic acid
• MFCD18318256
• 2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid

• Inchi： 1S/C14H10FNO4/c1-20-14(19)10-6-8(2-3-11(10)15)12-7-9(13(17)18)4-5-16-12/h2-7H,1H3,(H,17,18)
• InChI Key： FDFBUAUASFAYJR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)OC)C1C=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 275.05938596Da
• Monoisotopic Mass: 275.05938596Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.5Ų